Cas no 942511-56-0 (3-cyclopropylpiperidine;hydrochloride)

• Product name: 3-cyclopropylpiperidine;hydrochloride
• CAS No: 942511-56-0
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 4666593
• PubChem ID: 66869197

3-cyclopropylpiperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylpiperidine hydrochloride
• 3-cyclopropylpiperidine;hydrochloride

• Inchi： 1S/C8H15N.ClH/c1-2-8(6-9-5-1)7-3-4-7;/h7-9H,1-6H2;1H
• InChI Key： VCXMKQRRPGYLLE-UHFFFAOYSA-N
• SMILES： C1(C2CNCCC2)CC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-cyclopropylpiperidine;hydrochloride

Professional Introduction to 3-cyclopropylpiperidine;hydrochloride (CAS No. 942511-56-0)

3-cyclopropylpiperidine;hydrochloride, with the chemical formula CAS No. 942511-56-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, which is widely recognized for its diverse pharmacological properties and applications in drug development. The introduction of the cyclopropyl group into the piperidine ring enhances its structural complexity and potential biological activity, making it a valuable scaffold for medicinal chemists.

The hydrochloride salt form of 3-cyclopropylpiperidine improves its solubility in water, which is a critical factor for formulation development in pharmaceuticals. This enhanced solubility facilitates better absorption and bioavailability, making it an attractive candidate for various therapeutic applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of substituted piperidine derivatives. The cyclopropyl-substituted piperidine moiety has shown promise in several preclinical studies due to its ability to modulate various biological targets. For instance, research indicates that compounds containing this structural motif may exhibit properties relevant to central nervous system (CNS) disorders, including potential antidepressant and antipsychotic effects.

One of the most compelling aspects of 3-cyclopropylpiperidine;hydrochloride is its role as a building block in the synthesis of more complex molecules. Medicinal chemists have leveraged this compound to develop novel drug candidates targeting a range of diseases. The cyclopropyl group's unique electronic properties allow for selective interactions with biological receptors, which can lead to improved efficacy and reduced side effects compared to simpler piperidine derivatives.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 3-cyclopropylpiperidine. These tools have enabled researchers to predict the binding affinity and metabolic stability of this compound, providing valuable insights into its potential as a drug candidate. Such computational studies are crucial for optimizing lead compounds before they enter clinical trials.

The synthesis of 3-cyclopropylpiperidine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the efficiency of producing this compound but also contribute to the development of greener and more sustainable chemical processes.

In clinical research, 3-cyclopropylpiperidine;hydrochloride has been investigated for its potential therapeutic applications. Preliminary studies suggest that it may interact with neurotransmitter systems involved in mood regulation and cognitive function. This has sparked interest in exploring its use as an adjunct therapy for conditions such as depression and schizophrenia. However, further research is needed to fully understand its mechanism of action and long-term safety profile.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents based on piperidine derivatives. The unique properties of 3-cyclopropylpiperidine;hydrochloride make it a promising candidate for future drug development pipelines. As our understanding of biological pathways improves, compounds like this one will play an increasingly important role in addressing unmet medical needs.

The regulatory landscape for new drug candidates also influences the development and commercialization of compounds like 3-cyclopropylpiperidine;hydrochloride. Compliance with stringent guidelines ensures that these substances are safe and effective for patient use. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide frameworks that guide researchers through the complex process of bringing new drugs to market.

In conclusion, 3-cyclopropylpiperidine;hydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with recent scientific discoveries, position it as a valuable compound for ongoing research and development. As scientific understanding continues to evolve, compounds like this one will contribute to innovative solutions in medicine and healthcare.